Cas no 653593-13-6 (Pyrimidine,5-methyl-4-(methylsulfonyl)-2-[4-(trifluoromethyl)-1H-pyrazol-1-yl]-)

• Product Name: Pyrimidine,5-methyl-4-(methylsulfonyl)-2-[4-(trifluoromethyl)-1H-pyrazol-1-yl]-
• CAS No: 653593-13-6
• MF: C₁₀H₉F₃N₄O₂S
• MW: 306.264270544052
• CID: 399930
• Update Time: 2024-01-29

Pyrimidine,5-methyl-4-(methylsulfonyl)-2-[4-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-methyl-4-(methylsulfonyl)-2-[4-(trifluoromethyl)-1H-pyrazol-1-yl]-
• Pyrimidine, 5-methyl-4-(methylsulfonyl)-2-[4-(trifluoromethyl)-1H-pyrazol-1-yl]-

• Inchi： 1S/C10H9F3N4O2S/c1-6-3-14-9(16-8(6)20(2,18)19)17-5-7(4-15-17)10(11,12)13/h3-5H,1-2H3
• InChI Key： NVOVLDBUGAAZTR-UHFFFAOYSA-N
• SMILES： C1(N2C=C(C(F)(F)F)C=N2)=NC=C(C)C(S(C)(=O)=O)=N1

Computed Properties

• Exact Mass: 306.03997

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 522.3±60.0 °C(Predicted)
• PSA: 77.74
• pka: -4.93±0.49(Predicted)